Cas no 2228350-94-3 (4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole)

• Product Name: 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole
• CAS No: 2228350-94-3
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5934936
• PubChem ID: 147757114
• Update Time: 2025-08-04

4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole
• 2228350-94-3
• EN300-1754098

• Inchi： 1S/C8H9NO/c1-4-5-8-9-6(2)7(3)10-8/h1H,5H2,2-3H3
• InChI Key： HDILCFICNWJMPV-UHFFFAOYSA-N
• SMILES： O1C(CC#C)=NC(C)=C1C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole

4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole (CAS No. 2228350-94-3): Properties, Applications, and Market Insights

4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole (CAS No. 2228350-94-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative features a unique molecular structure with a prop-2-yn-1-yl substituent, making it a valuable intermediate for synthesizing bioactive molecules. Its 4,5-dimethyl substitution pattern enhances stability while offering versatile reactivity for further functionalization.

Researchers are particularly interested in 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole due to its potential applications in drug discovery. The compound's oxazole core is prevalent in many FDA-approved drugs, and its alkyne functionality allows for click chemistry applications—a hot topic in modern medicinal chemistry. Recent studies suggest this compound could serve as a building block for kinase inhibitors or antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

From a synthetic chemistry perspective, CAS 2228350-94-3 demonstrates excellent compatibility with various coupling reactions. The propynyl group enables efficient Sonogashira couplings, while the dimethyloxazole moiety provides electron-rich characteristics beneficial for palladium-catalyzed transformations. These properties make it particularly valuable for constructing complex molecular architectures in high-throughput screening libraries.

The agrochemical industry has shown growing interest in 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole derivatives as potential crop protection agents. Its structural features align with current trends in developing green chemistry solutions for sustainable agriculture. Researchers are exploring its use as a precursor for novel plant growth regulators or pesticide intermediates with improved environmental profiles.

Market analysis indicates rising demand for CAS 2228350-94-3 among specialty chemical manufacturers. The global push for precision medicine and targeted therapies has increased the need for such tailored heterocyclic compounds. Suppliers report growing inquiries from pharmaceutical companies working on small molecule therapeutics and protein degradation technologies like PROTACs.

For synthetic chemists, working with 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole requires careful consideration of its reactivity profile. The compound's oxazole ring stability allows for diverse reaction conditions, but the terminal alkyne demands proper handling under inert atmospheres. Recent publications highlight innovative uses in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), expanding its utility in materials science applications.

Quality control specifications for CAS 2228350-94-3 typically require ≥95% purity by HPLC, with particular attention to moisture content due to the compound's sensitivity. Analytical methods including NMR spectroscopy and mass spectrometry are essential for characterizing synthetic batches. The compound's UV absorption properties also make it suitable for certain photochemical applications currently under investigation.

Environmental and safety assessments of 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole suggest it falls within standard handling protocols for research chemicals. While not classified as hazardous under current regulations, proper laboratory safety practices should always be followed. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important considerations for industrial applications.

Future research directions for CAS 2228350-94-3 include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimeras. The compound's balanced lipophilicity (predicted logP ~2.1) and molecular weight (~137 g/mol) make it attractive for drug design. Computational chemistry studies are investigating its binding affinities to various biological targets, with preliminary results showing promise for neurological applications.

Supply chain specialists note that 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole availability has improved with advances in continuous flow chemistry production methods. Manufacturers are optimizing routes starting from dimethyloxazole precursors through efficient alkylation protocols. Current market prices reflect its status as a high-value intermediate in the fine chemicals sector.

Academic and industrial collaborations are accelerating the development of novel applications for CAS 2228350-94-3. Recent patent literature reveals innovative uses in fluorescent probes and molecular sensors, capitalizing on the oxazole ring's photophysical properties. These developments align with growing interest in diagnostic tools and theranostic agents in precision medicine.

For researchers considering 4,5-dimethyl-2-(prop-2-yn-1-yl)-1,3-oxazole in their work, proper storage conditions (typically -20°C under nitrogen) are recommended to maintain stability. The compound's shelf life and compatibility with common solvents have been well-documented, facilitating its incorporation into diverse synthetic workflows. Analytical standards are becoming more widely available to support quality assurance programs.

The scientific community continues to uncover new dimensions of CAS 2228350-94-3's utility through systematic structure-activity relationship studies. Its modular design allows for structure diversification at multiple positions, enabling medicinal chemists to fine-tune pharmacological properties. This adaptability positions the compound as a valuable asset in addressing emerging challenges in drug discovery and chemical biology.